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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of Mefenidramium metilsulfate. The information is curated for researchers,
scientists, and professionals in the field of drug development. This document collates available
guantitative data, outlines detailed experimental protocols for its characterization, and
visualizes its key biological signaling pathways.

Mefenidramium metilsulfate is a quaternary ammonium compound recognized for its
therapeutic action as a topical antihistamine.[1][2][3] Its pharmacological profile is primarily
characterized by the blockade of histamine H1 receptors, which underlies its utility in mitigating
local allergic reactions.[1][3] Additionally, its chemical structure confers anticholinergic
properties, leading to the antagonism of muscarinic acetylcholine receptors.[3][4] The
permanently charged nature of this molecule is a key feature, suggesting reduced permeability
across the blood-brain barrier and predominantly localized peripheral effects.[4]

Core Physicochemical Properties
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A summary of the key physicochemical properties of Mefenidramium metilsulfate is presented
below. This information is crucial for the preparation of stock solutions and formulations for in
vitro and in vivo studies.[4]

Property Value Source
2-
IUPAC Name benzhydryloxyethyl(trimethyl)a  [2][5]

zanium;methyl sulfate

CAS Number 4858-60-0 [21[41[5]
Molecular Formula C19H27NOsS [2][4]1[5]
Molecular Weight 381.5 g/mol [21[4]1[5][6]
Appearance Solid powder [2][41[6]
Melting Point 135-136 °C [2]
Topological Polar Surface Area 84 A2 [2][5]

) C: 59.82%, H: 7.13%, N:
Elemental Analysis [2]
3.67%, O: 20.97%, S: 8.40%

Spectroscopic Data

Spectroscopic techniques are fundamental for the structural elucidation and confirmation of the
identity and purity of Mefenidramium metilsulfate.[6]

Spectroscopic Parameter Expected Value Source
Amax (in Methanol) ~ 258 nm [6]
Molar Absorptivity (€) Concentration-dependent [6]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Mefenidramium metilsulfate are
outlined below.
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Synthesis via Menshutkin Reaction

The primary synthetic route to Mefenidramium metilsulfate is the Menshutkin reaction, which
involves the quaternization of a tertiary amine with an alkylating agent.[1][2][7] In this case, 2-
(diphenylmethoxy)-N,N-dimethylethanamine is treated with dimethyl sulfate.[1][2][7]

Reaction Scheme:

The synthesis involves the reaction of 2-(diphenylmethoxy)-N,N-dimethylethanamine with
dimethyl sulfate. The lone pair of electrons on the nitrogen atom of the tertiary amine attacks
the electrophilic methyl group of dimethyl sulfate, forming a new carbon-nitrogen bond and
resulting in the quaternary ammonium cation, Mefenidramium. The displaced methyl sulfate
group acts as the counter-ion.[2]

General Experimental Protocol:

A general procedure for the N-alkylation of 2-(diphenylmethoxy)-N,N-dimethylethanamine
involves dissolving the amine in a suitable polar aprotic solvent, followed by the addition of the
alkylating agent (dimethyl sulfate). The reaction mixture is then typically heated to drive the
reaction to completion.[7]

o Setup: A round-bottom flask is equipped with a magnetic stirrer, reflux condenser, and a
nitrogen inlet.

o Reagents: The flask is charged with 2-(diphenylmethoxy)-N,N-dimethylethanamine (1.05 eq)
and anhydrous acetonitrile.

o Reaction: The mixture is stirred and gently heated to 80°C. Dimethyl sulfate (1.0 eq) is added
dropwise to the solution. The reaction is monitored for completion.

« |solation: Once the reaction is complete, the flask is cooled to room temperature. Anhydrous
diethyl ether is slowly added to the stirred solution until a white precipitate forms. The mixture
is then cooled in an ice bath for 30 minutes to maximize precipitation.

« Purification: The solid product is collected by vacuum filtration, washed with cold diethyl
ether, and dried under vacuum.[8]
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High-Performance Liquid Chromatography (HPLC)

Analysis

The most common analytical method for the quantification of Mefenidramium metilsulfate is
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.[9]
Due to its ionic nature, an ion-pairing agent is typically added to the mobile phase to improve

peak shape and retention time.[9]

Instrumentation and Chromatographic Conditions:

Parameter

Recommended Condition

HPLC System

Isocratic Pumping System, UV-Vis Detector,

Autosampler, Column Oven

X-Bridge C18 (or equivalent), 4.6 x 150 mm, 5

Column
pUm
Acetonitrile: Methanol: 0.05M Potassium
Mobile Phase Dihydrogen Phosphate (20:5:80, v/v/v), pH
adjusted to 3.0 = 0.1 with Orthophosphoric Acid
Flow Rate 1.5 mL/min
Detection Wavelength 235 nm
Injection Volume 20 pL
Column Temperature Ambient

Run Time

Approximately 10 minutes

(Adapted from a validated method for a structurally related compound)[10]

Preparation of Solutions:

o Mobile Phase: Prepare the mobile phase as described in the table. Filter through a 0.45 pum

membrane filter and degas prior to use.[10]
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o Standard Stock Solution (100 pg/mL): Accurately weigh about 10 mg of Mefenidramium
Metilsulfate reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and
dilute to volume with the mobile phase.[10]

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
standard stock solution with the mobile phase to obtain concentrations in the expected
linearity range (e.g., 2.0 to 20.0 pg/mL).[10]

UV-Vis Spectroscopy

UV-Vis spectroscopy is employed to identify the presence of chromophores within the
molecule. The benzhydryl moiety in Mefenidramium metilsulfate is the primary chromophore
responsible for UV absorption.[6]

Experimental Protocol:
e Solvent Selection: Use a UV-grade solvent such as methanol.[6]

o Sample Preparation: Prepare a stock solution of Mefenidramium metilsulfate of a known
concentration (e.g., 1 mg/mL) in the chosen solvent. From the stock solution, prepare a
series of dilutions. A typical concentration for Amax determination is in the range of 10-50
pg/mL.[6]

 Instrumentation: Use a calibrated double-beam UV-Vis spectrophotometer.[6]
e Blank Correction: Use the solvent as a blank to zero the instrument.[6]
e Spectral Acquisition: Scan the sample solution over a wavelength range of 200-400 nm.[6]

o Data Analysis: Identify the wavelength of maximum absorbance (Amax).[6]

Mechanism of Action and Signaling Pathways

Mefenidramium metilsulfate acts as a competitive antagonist at histamine H1 receptors.[1][3]
By binding to these receptors on sensory nerves and small blood vessels in the skin, it
prevents histamine from exerting its pro-inflammatory effects.[1][3] This blockade leads to a
reduction in itching (pruritus), redness (erythema), and swelling (edema) associated with
localized allergic reactions.[1][3]
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Caption: Histamine H1 receptor signaling and its antagonism by Mefenidramium metilsulfate.

The quaternary ammonium structure of Mefenidramium metilsulfate also contributes to its

anticholinergic properties by blocking acetylcholine at muscarinic receptors.[3][4]
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Caption: Muscarinic receptor signaling and its antagonism by Mefenidramium metilsulfate.

Experimental Workflows

Visual representations of the experimental workflows for the synthesis and analysis of
Mefenidramium metilsulfate are provided below.
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Caption: Experimental workflow for the synthesis of Mefenidramium metilsulfate.

HPLC Analysis Workflow

Prepare Standard Solutions Prepare Sample Solution Inject into HPLC System UV Detection at 235 nm
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Caption: Workflow for the HPLC analysis of Mefenidramium metilsulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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